N-[1-(2-fluorophenyl)ethyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-[1-(2-fluorophenyl)ethyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H25FN2O3S/c1-17(20-9-5-6-10-21(20)23)24-22(26)19-11-14-25(15-12-19)29(27,28)16-13-18-7-3-2-4-8-18/h2-10,13,16-17,19H,11-12,14-15H2,1H3,(H,24,26)/b16-13+
• InChI Key: RKMWQXULGBZJCY-DTQAZKPQSA-N
• Canonical SMILES: CC(C1=CC=CC=C1F)NC(=O)C2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC(C1=CC=CC=C1F)NC(=O)C2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C22H25FN2O3S
• Molecular Weight: 416.5 g/mol

Description

N-[1-(2-fluorophenyl)ethyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H25FN2O3S and its molecular weight is 416.51. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Research on compounds with structural similarities to N-[1-(2-fluorophenyl)ethyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide has shown promising results in antibacterial applications. A study by Egawa et al. (1984) focused on pyridonecarboxylic acids as antibacterial agents, including compounds with amino- and hydroxy-substituted cyclic amino groups. These compounds exhibited significant in vitro and in vivo antibacterial activities, suggesting potential for similar structures in antibacterial applications (Egawa et al., 1984).

Chemosensor Development

Meng et al. (2018) developed a highly selective fluorescence chemosensor based on a structure similar to the compound . This chemosensor exhibited an "on-off-on" fluorescence response, indicating potential for similar compounds in the development of selective chemosensors (Meng et al., 2018).

Serotonin Receptor Antagonism

A study by García et al. (2014) synthesized analogs of a compound structurally related to N-[1-(2-fluorophenyl)ethyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide. These analogs demonstrated high affinity and selectivity as serotonin 5-HT1A receptor antagonists, indicating potential applications in neuropsychiatric disorder treatments (García et al., 2014).

Radioprotective Activity

Vasil'eva and Rozhkov (1992) researched compounds including N-2-(p-fluorophenyl)ethylamides, similar in structure to the compound . Their study focused on the radioprotective activity of these compounds, suggesting potential applications in radioprotection (Vasil'eva & Rozhkov, 1992).